Cas no 887868-13-5 (2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)
2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[6-(3-methoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
- 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
-
- Inchi: 1S/C18H18N6O4/c1-10-8-22-14-15(21(2)18(27)23(16(14)26)9-13(19)25)20-17(22)24(10)11-5-4-6-12(7-11)28-3/h4-8H,9H2,1-3H3,(H2,19,25)
- InChI Key: IRPANFLXWFJGRK-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C3N(C4C([H])=C([H])C([H])=C(C=4[H])OC([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O
2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2583-0037-2μmol |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-5μmol |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-10μmol |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-20μmol |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-1mg |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-2mg |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-3mg |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-4mg |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-5mg |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2583-0037-10mg |
2-[8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetamide |
887868-13-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
Comprehensive Overview of 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS No. 887868-13-5)
2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide, with the CAS number 887868-13-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazo[1,2-g]purine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 3-methoxyphenyl group and an acetamide moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.
In recent years, the scientific community has shown increasing interest in imidazo[1,2-g]purine derivatives due to their potential therapeutic applications. Researchers are particularly intrigued by the compound's structural features, which may contribute to its interaction with various biological targets. The 2,4-dioxo and 1,7-dimethyl groups in its framework are believed to play a crucial role in its stability and reactivity, making it a subject of ongoing studies in the context of enzyme inhibition and receptor modulation.
The synthesis of 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide involves multi-step organic reactions, often starting from readily available purine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize environmental impact while maximizing yield and purity. This aligns with the growing demand for sustainable practices in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.
One of the most searched questions regarding this compound revolves around its potential biological activities. Preliminary studies suggest that derivatives of imidazo[1,2-g]purine may exhibit interesting pharmacological properties, though specific data on CAS 887868-13-5 remains limited. Researchers are particularly interested in exploring its possible applications in addressing contemporary health challenges, such as metabolic disorders and age-related conditions, which are currently trending topics in medical research.
From a chemical perspective, the acetamide functional group in this molecule is noteworthy. This moiety is commonly found in many FDA-approved drugs and is known to contribute to both the solubility and bioavailability of pharmaceutical compounds. The presence of the 3-methoxyphenyl substituent adds another layer of complexity, potentially influencing the compound's pharmacokinetic profile. These structural attributes make 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide a fascinating subject for structure-activity relationship (SAR) studies.
In the context of analytical chemistry, the characterization of CAS 887868-13-5 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography when suitable crystals can be obtained. These methods are essential for confirming the compound's structure and purity, which are critical factors in pharmaceutical research. The growing interest in analytical method development for complex heterocyclic compounds like this one reflects broader trends in the pharmaceutical industry's quality control requirements.
The potential applications of 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide extend beyond traditional drug development. Recent searches indicate increasing curiosity about its possible use in materials science, particularly in the design of organic electronic materials or as a building block for more complex molecular architectures. This interdisciplinary potential makes the compound relevant to researchers across multiple scientific domains.
As with many specialized chemical compounds, the commercial availability of CAS 887868-13-5 is currently limited to research-scale quantities from select chemical suppliers. The compound's price and purity specifications are frequent search queries among laboratory professionals seeking to acquire it for their studies. This limited availability underscores the compound's status as a research chemical rather than a bulk industrial material.
Looking forward, the scientific literature may soon feature more comprehensive studies on 2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide as research into imidazo[1,2-g]purine derivatives continues to expand. The compound's unique structural features and potential biological activities position it as an interesting candidate for future investigation in various therapeutic areas. Researchers and pharmaceutical developers are advised to monitor emerging publications for new insights into this promising molecule.
887868-13-5 (2-8-(3-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)